Methyl n-acetyl-d-phenylalaninate
Overview
Description
“Methyl n-acetyl-d-phenylalaninate” is a derivative of phenylalanine . It is an important compound with a molecular formula of C12H15NO3 .
Synthesis Analysis
The synthesis of “Methyl n-acetyl-d-phenylalaninate” involves chemical resolution methods . An improved method for chemical resolution of DL-phenylalanine methyl ester using N-acetyl-D-phenylglycine as a resolving agent has been described .
Molecular Structure Analysis
The molecular structure of “Methyl n-acetyl-d-phenylalaninate” consists of 12 carbon atoms, 15 hydrogen atoms, and 3 oxygen atoms . The average mass is 221.252 Da and the monoisotopic mass is 221.105194 Da .
Physical And Chemical Properties Analysis
“Methyl n-acetyl-d-phenylalaninate” has a density of 1.1±0.1 g/cm3, a boiling point of 391.0±30.0 °C at 760 mmHg, and a flash point of 190.3±24.6 °C . It has 4 H bond acceptors, 1 H bond donor, and 5 freely rotating bonds .
Scientific Research Applications
Synthesis of Anti-Diabetic Drugs
“Methyl n-acetyl-d-phenylalaninate” has been widely used in the synthesis of anti-diabetic drugs . These drugs help to control blood sugar levels in patients with diabetes.
Synthesis of Anti-Tumor Drugs
This compound also plays a significant role in the synthesis of anti-tumor drugs . These drugs are used in the treatment of various types of cancer.
Synthesis of Anti-HIV Drugs
“Methyl n-acetyl-d-phenylalaninate” is used in the synthesis of anti-HIV drugs . These drugs are used to manage and control the progression of HIV.
Synthesis of Pesticides
It is used in the synthesis of pesticides . These pesticides are used to control pests that damage crops.
Synthesis of Calorie-Free Sweeteners
“Methyl n-acetyl-d-phenylalaninate” is used in the synthesis of some calorie-free sweeteners . These sweeteners provide a sweet taste without adding extra calories.
Alimentary Supplements and Pharmaceutical Products
There has been a high demand for “Methyl n-acetyl-d-phenylalaninate” due to its wide application in alimentary supplements and pharmaceutical products .
Chemical Resolution of DL-Phenylalanine Methyl Ester
An improved method for chemical resolution of DL-phenylalanine methyl ester using “Methyl n-acetyl-d-phenylalaninate” as a resolving agent is described . This new resolving agent is readily available, non-toxic, and easily recoverable from the insoluble diastereomeric salt .
Preparation of D-Phenylalanine Methyl Ester
“Methyl n-acetyl-d-phenylalaninate” is used as the resolving agent to prepare D-phenylalanine methyl ester .
Safety and Hazards
When handling “Methyl n-acetyl-d-phenylalaninate”, it is recommended to use only in a chemical fume hood. Personal protective equipment such as laboratory clothing, chemical-resistant gloves, and safety goggles should be worn. It is also advised to wash thoroughly after handling and to wash contaminated clothing before reuse .
properties
IUPAC Name |
methyl (2R)-2-acetamido-3-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-9(14)13-11(12(15)16-2)8-10-6-4-3-5-7-10/h3-7,11H,8H2,1-2H3,(H,13,14)/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGHIFGXPVLPFD-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC1=CC=CC=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H](CC1=CC=CC=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl n-acetyl-d-phenylalaninate | |
CAS RN |
21156-62-7 |
Source
|
| Record name | Methyl N-acetyl-D-phenylalaninate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021156627 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | METHYL N-ACETYL-D-PHENYLALANINATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JQT1M79F3N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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